Cas no 78827-85-7 (1H-Indole, 1-acetyl-5-methyl-)

1H-Indole, 1-acetyl-5-methyl- structure
1H-Indole, 1-acetyl-5-methyl- structure
Product Name:1H-Indole, 1-acetyl-5-methyl-
CAS No:78827-85-7
MF:C11H11NO
MW:173.211142778397
CID:533817
PubChem ID:13558034
Update Time:2025-04-19

1H-Indole, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-acetyl-5-methyl-
    • 1-(5-methylindol-1-yl)ethanone
    • DTXSID60543827
    • 78827-85-7
    • SCHEMBL10837082
    • 1-(5-Methyl-1H-indol-1-yl)ethan-1-one
    • Inchi: 1S/C11H11NO/c1-8-3-4-11-10(7-8)5-6-12(11)9(2)13/h3-7H,1-2H3
    • InChI Key: XOEOBALOPJFJOV-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22Ų
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